molecular formula C9H10BrN3 B6341866 6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine CAS No. 713530-66-6

6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine

Cat. No. B6341866
CAS RN: 713530-66-6
M. Wt: 240.10 g/mol
InChI Key: UUFBXDBGXBKOEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine, also known as 6-bromo-1,2-dimethyl-1H-benzoimidazole or 6-bromo-1,2-dimethylbenzoimidazole, is a nitrogen-containing heterocyclic compound. It is an organic compound with a molecular formula of C9H9BrN2. This compound is a white crystalline solid that is soluble in water and polar organic solvents. 6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine is a versatile building block for the synthesis of a wide range of organic compounds and has a variety of applications in scientific research.

Scientific Research Applications

6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine has a variety of applications in scientific research. It is used as a ligand in coordination chemistry and as a reagent in organic synthesis. It is also used as a catalyst in the synthesis of organic compounds and as a building block in the synthesis of pharmaceuticals, pesticides, and other organic compounds. In addition, it has been used in the synthesis of peptides and peptidomimetics.

Mechanism of Action

6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine is a versatile reagent that can act as a nucleophile, electrophile, or Lewis acid in organic synthesis. As a nucleophile, it can react with electrophiles such as alkenes and aldehydes, resulting in the formation of new carbon-carbon bonds. It can also act as an electrophile in the presence of strong nucleophiles such as amines, resulting in the formation of amide bonds. Finally, it can act as a Lewis acid in the presence of Lewis bases, resulting in the formation of coordination complexes.
Biochemical and Physiological Effects
6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine has not been studied for its biochemical and physiological effects. Therefore, its effects on living organisms are unknown.

Advantages and Limitations for Lab Experiments

6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine is a useful reagent for organic synthesis in the laboratory. It is relatively stable and can be stored for long periods of time. It is also soluble in a wide range of solvents, making it easy to use in a variety of reactions. However, it is also a strong oxidizing agent and should be handled with caution.

Future Directions

Future research on 6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine should focus on its applications in organic synthesis, its mechanism of action, and its biochemical and physiological effects. Additionally, further research should be conducted to explore its potential as a catalyst in the synthesis of pharmaceuticals, pesticides, and other organic compounds. Finally, research should be conducted to explore the potential of 6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine as a tool for drug delivery and its potential use in the treatment of diseases.

properties

IUPAC Name

6-bromo-1,2-dimethylbenzimidazol-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10BrN3/c1-5-12-9-7(11)3-6(10)4-8(9)13(5)2/h3-4H,11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUFBXDBGXBKOEJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=C(C=C2N1C)Br)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10BrN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Amino-6-bromo-1,2-dimethyl-1H-benzimidazole

Synthesis routes and methods

Procedure details

To a solution of 19 g (70 mmol) 6-bromo-1,2-dimethyl-4-nitro-1H-benzimidazole in 250 ml methanol were added 13.7 g (84 mmol) iron(III) chloride and 6 g activated charcoal. The reaction mixture was heated to 80° C. and 17 ml hydrazine hydrate (95%) were slowly added. After refluxing for 3 h, the hot reaction mixture was filtered through celite and the precipitate was washed with methanol and dichloromethane. The filtrate was evaporated to give a suspension, which was treated with n-heptane. The precipitate was collected, washed with n-heptane and dried in vacuo to give 13.3 g (79%) of the title compound as a white solid. m.p. 206-209° C.
Quantity
19 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
13.7 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
17 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
79%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.